Cas no 1258652-48-0 (4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride)

• Product Name: 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride
• CAS No: 1258652-48-0
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• CID: 4583033
• Update Time: 2025-05-20

4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(ethylamino)methyl]-3-fluorobenzonitrile hydrochloride
• 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride

• Inchi： 1S/C10H11FN2.ClH/c1-2-13-7-9-4-3-8(6-12)5-10(9)11;/h3-5,13H,2,7H2,1H3;1H
• InChI Key： BLZKHCVGOPBMSA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C#N)=CC=1F)NCC.Cl

4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride

4-(Ethylamino)methyl-3-fluorobenzonitrile Hydrochloride: A Comprehensive Overview

The compound 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride (CAS No. 1258652-48-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an ethylamino group, a fluorine atom, and a nitrile group, all attached to a benzene ring. The hydrochloride salt form of this compound adds to its stability and solubility properties, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a potential lead compound in drug discovery, particularly in the design of inhibitors for various enzymes and receptors. The presence of the nitrile group and the fluorine atom provides this compound with unique electronic properties, which can be exploited to enhance its bioactivity and selectivity.

The synthesis of 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride involves a series of well-established organic reactions. The starting material is typically 3-fluorobenzonitrile, which undergoes nucleophilic substitution or coupling reactions to introduce the ethylamino group. The optimization of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in achieving high yields and purity. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality and integrity of the final product.

One of the most promising applications of 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride lies in its use as an intermediate in the synthesis of more complex molecules. For instance, it can serve as a building block for constructing heterocyclic compounds, which are highly valued in medicinal chemistry due to their diverse biological activities. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory, antioxidant, and anticancer properties, making them strong candidates for further preclinical testing.

In addition to its pharmaceutical applications, 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride has also found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. For example, researchers have explored its use as a ligand in transition metal complexes that exhibit enhanced catalytic activity in organic transformations.

The chemical stability and reactivity of 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride make it an ideal candidate for various industrial processes. Its ability to undergo multiple functional group transformations allows for the creation of derivatives with tailored properties. This versatility has led to its adoption in both academic research and industrial settings, where it is used as a versatile intermediate or reagent.

From an environmental perspective, the synthesis and application of 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride are designed to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, such as the use of recyclable solvents and energy-efficient reaction conditions. These efforts not only reduce waste but also align with global sustainability goals.

In conclusion, 4-(ethylamino)methyl-3-fluorobenzonitrile hydrochloride (CAS No. 1258652-48-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with advanced synthetic methodologies and innovative applications, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make even greater contributions to science and technology.